Cas no 74751-36-3 (Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI))

• Product Name: Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI)
• CAS No: 74751-36-3
• MF: C₁₃H₂₄ClN₃O₂
• MW: 289.801562309265
• CID: 563141
• PubChem ID: 3058228
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI)
• 3-[(1S,3R)-3-tert-butylcyclohexyl]-1-(2-chloroethyl)-1-nitrosourea
• cis-1-(3-tert-Butylcyclohexyl)-3-(2-chloroethyl)-3-nitrosourea
• 74751-36-3
• BRN 3973033
• Urea, 1-(3-tert-butylcyclohexyl)-3-(2-chloroethyl)-3-nitroso-, (Z)-

• Inchi： 1S/C13H24ClN3O2/c1-13(2,3)10-5-4-6-11(9-10)15-12(18)17(16-19)8-7-14/h10-11H,4-9H2,1-3H3,(H,15,18)/t10-,11+/m0/s1
• InChI Key： LTXPNHSMRSFKEW-WDEREUQCSA-N
• SMILES： ClCCN(C(N[C@@H]1CCC[C@@H](C1)C(C)(C)C)=O)N=O

Computed Properties

• Exact Mass: 289.1557047g/mol
• Monoisotopic Mass: 289.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 61.8Ų